2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(1-methyltriazol-4-yl)acetic acid

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(1-methyltriazol-4-yl)acetic acid
• InChI: InChI=1S/C10H16N4O4/c1-10(2,3)18-9(17)11-7(8(15)16)6-5-14(4)13-12-6/h5,7H,1-4H3,(H,11,17)(H,15,16)
• InChI Key: ZFKJKWYARVXWHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1=CN(N=N1)C)C(=O)O
• Molecular Formula: C10H16N4O4
• Molecular Weight: 256.26 g/mol
• CAS No.: 1850119-36-6

Description

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(1-methyltriazol-4-yl)acetic acid is a useful research compound. Its molecular formula is C10H16N4O4 and its molecular weight is 256.262. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been utilized in the synthesis of various chemical derivatives. For example, in the synthesis of 2-(2-amino-4-thiazolyl)-(Z)-2-[(1-tert-butoxycarbonyl-1-methyl-ethoxy)-imino] acetic acid benzothiazolyl thioester, it forms under specific conditions, yielding a product with 86.8% efficiency (Wang Yu-huan, 2009).

Biological Activity and Pharmacological Applications

• Derivatives of similar structures have shown a range of biological activities including analgesic, neuroleptic, diuretic, anti-inflammatory, mild antimicrobial activities, and have been intermediates in the synthesis of various compounds (V. A. Salionov, 2015).

Safe Synthesis Techniques

• In the context of safe synthesis, this compound and related derivatives have been synthesized using safer methods. For example, hydrazoic acid was used in a safe and reliable way for the synthesis of related compounds in a continuous flow format, demonstrating the importance of safety in chemical synthesis (Bernhard Gutmann et al., 2012).

Chemical Transformations and Derivatives

• Its derivatives have been used in various chemical transformations, indicating its versatility in chemical synthesis. For instance, 1-aminobarbituric acid is transformed into a related compound, 2-(5-Oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)acetic acid, showing the compound's utility in generating different chemical structures (Noel W. Jacobsen et al., 1979).